Cas no 76395-68-1 (Ethanone,2-chloro-1-(octahydro-1H-indol-1-yl)-)

• Product Name: Ethanone,2-chloro-1-(octahydro-1H-indol-1-yl)-
• CAS No: 76395-68-1
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 561281
• PubChem ID: 21497162
• Update Time: 2025-04-19

Ethanone,2-chloro-1-(octahydro-1H-indol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(octahydro-1H-indol-1-yl)-
• 1-(2,3,3a,4,5,6,7,7a-octahydroindol-1-yl)-2-chloroethanone
• 1H-Indole, 1-(chloroacetyl)octahydro- (9CI)
• 76395-68-1
• DTXSID30614992
• 2-Chloro-1-(octahydro-1H-indol-1-yl)ethan-1-one
• AKOS017550002

• Inchi： 1S/C10H16ClNO/c11-7-10(13)12-6-5-8-3-1-2-4-9(8)12/h8-9H,1-7H2
• InChI Key： XFOUKPLRYJKKIB-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC2CCCCC12)=O

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų